Cas no 1055057-39-0 (7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine)
![7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/1055500/1055057-39-0x500.png)
1055057-39-0 structure
Product Name:7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine
CAS No:1055057-39-0
MF:C7H5BrClN3
MW:246.491698980331
CID:1091238
PubChem ID:23559530
Update Time:2025-04-20
7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine
- 1055057-39-0
- EN300-7866388
- Z1269151887
- CS-0078976
-
- Inchi： 1S/C7H5BrClN3/c1-3-11-5-4(8)2-10-6(5)7(9)12-3/h2,10H,1H3
- InChI Key： BWUWBHPAFDXGMT-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C(=NC(C)=NC=21)Cl
Computed Properties
- Exact Mass: 244.93554g/mol
- Monoisotopic Mass: 244.93554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.6Ų
7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152343-1g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95%+ | 1g |
$1147 | 2021-08-05 | |
| Chemenu | CM152343-1g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Cooke Chemical | BD9041647-1g |
7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95+% | 1g |
RMB 5516.00 | 2025-02-20 | |
| Enamine | EN300-7866388-0.05g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95.0% | 0.05g |
$252.0 | 2025-03-21 | |
| Enamine | EN300-7866388-0.1g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95.0% | 0.1g |
$376.0 | 2025-03-21 | |
| Enamine | EN300-7866388-0.25g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95.0% | 0.25g |
$538.0 | 2025-03-21 | |
| Enamine | EN300-7866388-0.5g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95.0% | 0.5g |
$847.0 | 2025-03-21 | |
| Enamine | EN300-7866388-1.0g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95.0% | 1.0g |
$1086.0 | 2025-03-21 | |
| Enamine | EN300-7866388-2.5g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95.0% | 2.5g |
$2127.0 | 2025-03-21 | |
| Enamine | EN300-7866388-5.0g |
7-bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine |
1055057-39-0 | 95.0% | 5.0g |
$3147.0 | 2025-03-21 |
7-Bromo-4-chloro-2-methyl-5H-pyrrolo[3,2-d]pyrimidine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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